![molecular formula C14H18BClO2 B6148440 2-[3-(1-chloroethenyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 934017-53-5](/img/no-structure.png)
2-[3-(1-chloroethenyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Description
This compound is a boronic ester with a phenyl ring attached to it. Boronic esters are commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions . The phenyl ring attached to it could potentially participate in various aromatic reactions .
Molecular Structure Analysis
The compound contains a boronic ester group and a phenyl ring, which are both planar. The presence of the phenyl ring suggests that the compound could display aromaticity .Chemical Reactions Analysis
Boronic esters are known to participate in Suzuki-Miyaura cross-coupling reactions . The phenyl ring could potentially undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by the presence of the boronic ester and phenyl groups .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[3-(1-chloroethenyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 3-(1-chloroethenyl)phenylboronic acid with 2,2,4,4-tetramethyl-1,3-dioxolane-4-boronic acid in the presence of a palladium catalyst.", "Starting Materials": [ "3-(1-chloroethenyl)phenylboronic acid", "2,2,4,4-tetramethyl-1,3-dioxolane-4-boronic acid", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 3-(1-chloroethenyl)phenylboronic acid (1.0 equiv) and 2,2,4,4-tetramethyl-1,3-dioxolane-4-boronic acid (1.2 equiv) in a mixture of tetrahydrofuran and water.", "Step 2: Add a palladium catalyst (0.1 equiv) to the reaction mixture.", "Step 3: Heat the reaction mixture at 80°C for 24 hours under an inert atmosphere.", "Step 4: Cool the reaction mixture to room temperature and extract the product with ethyl acetate.", "Step 5: Purify the product by column chromatography to obtain the desired compound '2-[3-(1-chloroethenyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane'." ] } | |
CAS RN |
934017-53-5 |
Product Name |
2-[3-(1-chloroethenyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Molecular Formula |
C14H18BClO2 |
Molecular Weight |
264.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
